Cas no 185815-56-9 (2,4-Dicyano-3-(2-methylpropyl)-pentanediamide (Mixture of Diastereomers))

• Product Name: 2,4-Dicyano-3-(2-methylpropyl)-pentanediamide (Mixture of Diastereomers)
• CAS No: 185815-56-9
• MF: C₁₁H₁₆N₄O₂
• MW: 236.270341873169
• CID: 1058769
• PubChem ID: 85710110
• Update Time: 2025-05-25

2,4-Dicyano-3-(2-methylpropyl)-pentanediamide (Mixture of Diastereomers) Chemical and Physical Properties

Names and Identifiers

• 2,4-Dicyano-3-(2-methylpropyl)-pentanediamide
• 2,4-Dicyano-3-(2-methylpropyl)-pentanediamide (Mixture of Diastereomers)
• 2,4-Dicyano-3-(2-methylpropyl)-pentanediamide (Mixture of Diastereomers)
• 2,4-Dicyano-3-isobutylpentanediamide
• Pregabalin Impurity 9
• 6AH4U4DEG6
• 185815-56-9
• Pregabalin Impurity 8
• 2,4-Dicyano-3-(2-methylpropyl)pentanediamide
• DB-313102
• UNII-6AH4U4DEG6
• 2,4-Dicyano-3-(2-methylpropyl)-pentanediamide (Pregabalin Impurity
• Pentanediamide, 2,4-dicyano-3-(2-methylpropyl)-
• CS-0166133

• Inchi： 1S/C11H16N4O2/c1-6(2)3-7(8(4-12)10(14)16)9(5-13)11(15)17/h6-9H,3H2,1-2H3,(H2,14,16)(H2,15,17)
• InChI Key： WQVNYCULJRPXJR-UHFFFAOYSA-N
• SMILES： O=C(C(C#N)C(C(C#N)C(N)=O)CC(C)C)N

Computed Properties

• Exact Mass: 236.12732577g/mol
• Monoisotopic Mass: 236.12732577g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 364
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 134Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 551.0±50.0 °C at 760 mmHg
• Flash Point: 287.0±30.1 °C
• Vapor Pressure: 0.0±1.5 mmHg at 25°C

2,4-Dicyano-3-(2-methylpropyl)-pentanediamide (Mixture of Diastereomers) Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at recommended temperature

Additional information on 2,4-Dicyano-3-(2-methylpropyl)-pentanediamide (Mixture of Diastereomers)

Introduction to 2,4-Dicyano-3-(2-methylpropyl)-pentanediamide (Mixture of Diastereomers) and Its CAS No. 185815-56-9

The compound 2,4-Dicyano-3-(2-methylpropyl)-pentanediamide (Mixture of Diastereomers), identified by the CAS number 185815-56-9, represents a significant advancement in the field of chemical biology and pharmaceutical research. This mixture of diastereomers has garnered attention due to its unique structural properties and potential applications in drug development, particularly in the synthesis of novel bioactive molecules. The presence of cyano and amide functional groups, combined with a branched alkyl side chain, contributes to its distinctive reactivity and biological profile.

In recent years, the exploration of dicyano-substituted amines has opened new avenues in medicinal chemistry. The diastereomeric mixture of 2,4-Dicyano-3-(2-methylpropyl)-pentanediamide exhibits a range of chemical behaviors that make it a valuable intermediate in the synthesis of complex molecules. The cyano groups introduce electrophilic centers, facilitating reactions such as nucleophilic addition and condensation, while the amide moiety provides a site for hydrogen bonding and interaction with biological targets. The 2-methylpropyl group further enhances the compound's solubility and metabolic stability, making it an attractive candidate for further investigation.

Current research in the field of diastereomer mixtures has highlighted their potential in modulating enzyme activity and binding affinity. The diastereomeric nature of 2,4-Dicyano-3-(2-methylpropyl)-pentanediamide allows for the study of stereochemical effects on biological interactions. This is particularly relevant in the development of enzyme inhibitors and receptor ligands, where subtle differences in molecular conformation can significantly alter binding properties. Recent studies have demonstrated that diastereomeric mixtures can exhibit tunable pharmacokinetic profiles, offering a strategic advantage in drug design.

The pharmaceutical industry has increasingly focused on leveraging diastereomeric mixtures to optimize drug efficacy and minimize side effects. The structural complexity of 2,4-Dicyano-3-(2-methylpropyl)-pentanediamide makes it a promising scaffold for generating libraries of bioactive compounds. High-throughput screening techniques have been employed to identify derivatives with enhanced potency and selectivity. Additionally, computational modeling has played a crucial role in predicting the behavior of these diastereomers in biological systems, enabling rational drug design strategies.

Beyond its applications in drug development, 2,4-Dicyano-3-(2-methylpropyl)-pentanediamide has shown potential in materials science and catalysis. The cyano groups can participate in coordination chemistry, making this compound a candidate for designing metal-organic frameworks (MOFs) or catalysts for organic transformations. Furthermore, its amide functionality can serve as a precursor for polymer synthesis, contributing to the development of novel materials with tailored properties.

The synthesis of 2,4-Dicyano-3-(2-methylpropyl)-pentanediamide involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been developed to ensure high yields and purity of the diastereomeric mixture. Techniques such as chiral resolution and asymmetric synthesis have been employed to isolate specific diastereomers for targeted applications. These advancements underscore the compound's importance as a building block in synthetic chemistry.

In conclusion, 2,4-Dicyano-3-(2-methylpropyl)-pentanediamide (Mixture of Diastereomers) is a versatile compound with significant potential across multiple domains of chemical research. Its unique structural features and reactivity make it an invaluable tool for pharmaceutical discovery, materials science, and catalysis. As research continues to uncover new applications for this compound, its importance is expected to grow further, driving innovation in both academic and industrial settings.